Cas no 872850-24-3 (4-Piperidinecarbonitrile, 4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]-)

4-Piperidinecarbonitrile, 4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]- structure
872850-24-3 structure
Product Name:4-Piperidinecarbonitrile, 4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]-
CAS No:872850-24-3
MF:C15H20N2O4S2
MW:356.460301399231
CID:1870981
PubChem ID:69265224
Update Time:2025-04-21

4-Piperidinecarbonitrile, 4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarbonitrile, 4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]-
    • DB-183769
    • 4-(2-(4-(Methylsulfonyl)phenylsulfonyl)ethyl)piperidine-4-carbonitrile
    • 872850-24-3
    • SCHEMBL4978273
    • Inchi: 1S/C15H20N2O4S2/c1-22(18,19)13-2-4-14(5-3-13)23(20,21)11-8-15(12-16)6-9-17-10-7-15/h2-5,17H,6-11H2,1H3
    • InChI Key: ZIVZWNKVKRXUAX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)S(C)(=O)=O)(CCC1(C#N)CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 356.08644947Da
  • Monoisotopic Mass: 356.08644947Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 121Ų
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